N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine

• IUPAC Name: N-[(3-bromophenyl)methyl]-3-[(4-fluorophenyl)methylsulfanyl]-5-methyl-1,2,4-triazol-4-amine
• InChI: InChI=1S/C17H16BrFN4S/c1-12-21-22-17(24-11-13-5-7-16(19)8-6-13)23(12)20-10-14-3-2-4-15(18)9-14/h2-9,20H,10-11H2,1H3
• InChI Key: ZFMTVGJJPCHQRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1NCC2=CC(=CC=C2)Br)SCC3=CC=C(C=C3)F
• Molecular Formula: C17H16BrFN4S
• Molecular Weight: 407.3 g/mol

Description

N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in scientific research. It is a triazole-based compound that exhibits various biochemical and physiological effects. The synthesis of this compound is challenging, and it requires a specific method to obtain it in high yield and purity.

Mechanism of Action

The mechanism of action of N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to function by inhibiting the activity of specific enzymes and receptors. The compound has shown inhibitory activity against various kinases, including JAK2, EGFR, and VEGFR2. It has also shown activity against the dopamine transporter, making it a potential candidate for the treatment of neurological disorders.
Biochemical and Physiological Effects:
N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine has shown various biochemical and physiological effects. The compound has demonstrated anti-inflammatory, anti-cancer, and anti-bacterial activity. It has also shown activity against various viruses, including the influenza virus and HIV-1. The compound has shown promising results in animal models, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine in lab experiments include its potent inhibitory activity against various enzymes and receptors, its broad-spectrum activity against various diseases, and its promising results in animal models. However, the limitations of using this compound include its challenging synthesis, its potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine. These include:
1. Further research to fully understand the mechanism of action of the compound.
2. Development of more efficient and cost-effective methods for the synthesis of the compound.
3. Investigation of the potential toxicity of the compound and its safety profile.
4. Development of new derivatives of the compound with improved activity and selectivity.
5. Investigation of the potential use of the compound in combination with other drugs for the treatment of various diseases.

Scientific Research Applications

N-(3-bromobenzyl)-3-[(4-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazol-4-amine has been extensively used in scientific research. It has shown promising results in the treatment of various diseases, including cancer, bacterial and viral infections, and neurological disorders. The compound has demonstrated potent inhibitory activity against various enzymes and receptors, making it a potential candidate for drug development.